Cas no 2763750-03-2 (2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride
• CAS No: 2763750-03-2
• MF: C₉H₁₁BrClN₃
• MW: 276.56073975563
• CID: 5560432
• PubChem ID: 139832616
• Update Time: 2025-11-05

2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5981159774
• 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride
• EN300-37370318
• 2763750-03-2

• Inchi： 1S/C9H10BrN3.ClH/c10-8-1-2-9-7(5-8)6-12-13(9)4-3-11;/h1-2,5-6H,3-4,11H2;1H
• InChI Key： CYYRRAQYGYFRRP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NN2CCN.Cl

Computed Properties

• Exact Mass: 274.98249g/mol
• Monoisotopic Mass: 274.98249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride (CAS No. 2763750-03-2)

2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride (CAS No. 2763750-03-2) is a specialized heterocyclic compound with significant potential in pharmaceutical research and development. This compound belongs to the indazole derivatives family, which has garnered attention due to its versatile applications in medicinal chemistry. The presence of a bromine substituent at the 5-position of the indazole ring enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

The molecular structure of 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride features an amine functional group attached to the indazole core via an ethylene linker. This structural motif is particularly interesting for researchers exploring kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, as these targets are crucial in treating various diseases, including cancer and neurological disorders. The hydrochloride salt form improves the compound's solubility, facilitating its use in biological assays.

Recent advancements in drug discovery have highlighted the importance of indazole-based compounds like 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride. For instance, indazole derivatives are being investigated for their potential in targeted cancer therapies, where they exhibit promising activity against specific oncogenic pathways. Additionally, the compound's structural versatility allows for further derivatization, enabling the development of novel small-molecule drugs.

From a synthetic chemistry perspective, 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride serves as a key building block for constructing more complex molecules. Its bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce diverse substituents, enhancing the compound's pharmacological properties.

The growing interest in personalized medicine and precision oncology has further elevated the relevance of compounds like 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize the efficacy and selectivity of indazole-based therapeutics. This compound's unique scaffold makes it an attractive candidate for such investigations.

In the context of neurodegenerative diseases, indazole derivatives have shown potential as neuroprotective agents. The ability of 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride to interact with specific neuronal receptors opens avenues for developing treatments for conditions like Alzheimer's and Parkinson's diseases. Its amine functionality also allows for the formation of prodrugs, improving bioavailability and pharmacokinetics.

The pharmaceutical industry's shift toward fragment-based drug design has further underscored the value of small-molecule intermediates like this compound. By serving as a chemical probe, it aids in identifying and validating new drug targets. Moreover, its compatibility with high-throughput screening platforms accelerates the discovery of lead compounds for various therapeutic areas.

From a commercial standpoint, the demand for 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride is expected to rise, driven by the expanding pharmaceutical R&D sector. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet the needs of academic and industrial researchers. The compound's patent landscape and regulatory status are also critical factors influencing its market dynamics.

In summary, 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine hydrochloride (CAS No. 2763750-03-2) represents a valuable tool for modern drug discovery. Its multifunctional scaffold, combined with its applicability in diverse therapeutic areas, positions it as a compound of significant interest. As research continues to uncover new biological targets and mechanisms, the role of such specialized intermediates will only become more prominent in advancing innovative therapies.